(1,2-METHANOFULLERENE C60)-61-CARBOXYLIC ACID ETHYL ESTER
(1,2-METHANOFULLERENE C60)-61-CARBOXYLIC ACID ETHYL ESTER
Brand Name:
Vulcanchem
CAS No.:
150493-27-9
VCID:
VC0124590
InChI:
InChI=1S/C64H6O2/c1-2-66-62(65)61-63-57-49-41-31-21-13-5-3-4-7-11-9(5)17-25-19(11)29-23-15(7)16-8(4)12-10-6(3)14(13)22-28-18(10)26-20(12)30-24(16)34-33(23)43-37(29)47-39(25)45(35(41)27(17)21)53(57)55(47)59-51(43)52-44(34)38(30)48-40(26)46-36(28)42(32(22)31)50(49)58(63)54(46)56(48)60(52)64(59,61)63/h61H,2H2,1H3
SMILES:
CCOC(=O)C1C23C14C5=C6C7=C8C9=C1C%10=C%11C%12=C%13C%14=C%10C%10=C1C1=C%15C%16=C%17C%18=C%19C%20=C%21C%22=C%23C%24=C%25C%26=C(C7=C9C%11=C%26C%12=C%24C%22=C%13C%20=C%14C%18=C%10%16)C7=C%25C9=C(C4=C76)C4=C2C(=C%17C3=C%15C5=C81)C%19=C%21C4=C%239
Molecular Formula:
C64H6O2
Molecular Weight:
806.7 g/mol
(1,2-METHANOFULLERENE C60)-61-CARBOXYLIC ACID ETHYL ESTER
CAS No.: 150493-27-9
Main Products
VCID: VC0124590
Molecular Formula: C64H6O2
Molecular Weight: 806.7 g/mol
CAS No. | 150493-27-9 |
---|---|
Product Name | (1,2-METHANOFULLERENE C60)-61-CARBOXYLIC ACID ETHYL ESTER |
Molecular Formula | C64H6O2 |
Molecular Weight | 806.7 g/mol |
Standard InChI | InChI=1S/C64H6O2/c1-2-66-62(65)61-63-57-49-41-31-21-13-5-3-4-7-11-9(5)17-25-19(11)29-23-15(7)16-8(4)12-10-6(3)14(13)22-28-18(10)26-20(12)30-24(16)34-33(23)43-37(29)47-39(25)45(35(41)27(17)21)53(57)55(47)59-51(43)52-44(34)38(30)48-40(26)46-36(28)42(32(22)31)50(49)58(63)54(46)56(48)60(52)64(59,61)63/h61H,2H2,1H3 |
Standard InChIKey | CSRXALCPKNCXFL-UHFFFAOYSA-N |
SMILES | CCOC(=O)C1C23C14C5=C6C7=C8C9=C1C%10=C%11C%12=C%13C%14=C%10C%10=C1C1=C%15C%16=C%17C%18=C%19C%20=C%21C%22=C%23C%24=C%25C%26=C(C7=C9C%11=C%26C%12=C%24C%22=C%13C%20=C%14C%18=C%10%16)C7=C%25C9=C(C4=C76)C4=C2C(=C%17C3=C%15C5=C81)C%19=C%21C4=C%239 |
Canonical SMILES | CCOC(=O)C1C23C14C5=C6C7=C8C9=C1C%10=C%11C%12=C%13C%14=C%10C%10=C1C1=C%15C%16=C%17C%18=C%19C%20=C%21C%22=C%23C%24=C%25C%26=C(C7=C9C%11=C%26C%12=C%24C%22=C%13C%20=C%14C%18=C%10%16)C7=C%25C9=C(C4=C76)C4=C2C(=C%17C3=C%15C5=C81)C%19=C%21C4=C%239 |
PubChem Compound | 16151325 |
Last Modified | Nov 11 2021 |
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